Cas no 149364-67-0 (2-ethynylbenzene-1-sulfonamide)

2-ethynylbenzene-1-sulfonamide is a versatile organic compound with significant applications in the synthesis of heterocyclic compounds. It boasts high purity and stability, enabling efficient reactions with various functional groups. Its unique structural features provide excellent reactivity and selectivity, making it a valuable building block in pharmaceutical and agrochemical industries.
2-ethynylbenzene-1-sulfonamide structure
149364-67-0 structure
Product name:2-ethynylbenzene-1-sulfonamide
CAS No:149364-67-0
MF:C8H7NO2S
MW:181.211680650711
MDL:MFCD18825594
CID:100252
PubChem ID:19793591

2-ethynylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide,2-ethynyl-
    • 2-ethynylbenzenesulfonamide
    • Benzenesulfonamide, 2-ethynyl- (9CI)
    • 2-ethynylbenzene-1-sulfonamide
    • ethynylbenzenesulfonamide
    • 149364-67-0
    • DTXSID80599982
    • Benzenesulfonamide, 2-ethynyl-
    • EN300-1990499
    • SCHEMBL2468180
    • G55381
    • DB-285478
    • MDL: MFCD18825594
    • Inchi: InChI=1S/C8H7NO2S/c1-2-7-5-3-4-6-8(7)12(9,10)11/h1,3-6H,(H2,9,10,11)
    • InChI Key: LSFGQQOZZDIOPF-UHFFFAOYSA-N
    • SMILES: C#CC1=CC=CC=C1S(=O)(=O)N

Computed Properties

  • Exact Mass: 181.01981
  • Monoisotopic Mass: 181.01974964g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 293
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 68.5Ų

Experimental Properties

  • PSA: 60.16

2-ethynylbenzene-1-sulfonamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A019086562-5g
2-Ethynylbenzenesulfonamide
149364-67-0 97%
5g
1,147.04 USD 2021-06-17
Enamine
EN300-1990499-1.0g
2-ethynylbenzene-1-sulfonamide
149364-67-0 95%
1g
$584.0 2023-06-03
Aaron
AR001MB2-50mg
Benzenesulfonamide, 2-ethynyl-
149364-67-0 95%
50mg
$188.00 2025-02-13
1PlusChem
1P001M2Q-5g
Benzenesulfonamide, 2-ethynyl-
149364-67-0 95%
5g
$2157.00 2024-06-20
1PlusChem
1P001M2Q-2.5g
Benzenesulfonamide, 2-ethynyl-
149364-67-0 95%
2.5g
$1480.00 2024-06-20
Enamine
EN300-1990499-1g
2-ethynylbenzene-1-sulfonamide
149364-67-0 95%
1g
$584.0 2023-09-16
Aaron
AR001MB2-250mg
Benzenesulfonamide, 2-ethynyl-
149364-67-0 95%
250mg
$372.00 2025-02-13
Aaron
AR001MB2-500mg
Benzenesulfonamide, 2-ethynyl-
149364-67-0 95%
500mg
$654.00 2025-02-13
Crysdot LLC
CD12139994-1g
2-Ethynylbenzenesulfonamide
149364-67-0 97%
1g
$668 2024-07-23
Alichem
A019086562-25g
2-Ethynylbenzenesulfonamide
149364-67-0 97%
25g
2,680.00 USD 2021-06-17

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